Cas no 2229032-83-9 (1-(3,5-difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(3,5-difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229032-83-9
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 6494110
• PubChem ID: 165853344
• Update Time: 2025-05-20

1-(3,5-difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• 2229032-83-9
• EN300-1957695

• Inchi： 1S/C11H11F4NO/c1-17-9-7(2-6(12)3-8(9)13)10(16)4-11(14,15)5-10/h2-3H,4-5,16H2,1H3
• InChI Key： FNWSALRJXKYYCC-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C=C(C=2OC)F)F)(C1)N)F

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,5-difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine

1-(3,5-Difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine: A Comprehensive Overview

1-(3,5-Difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine, also known by its CAS number 2229032-83-9, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with two fluorine atoms and a phenyl group bearing methoxy and difluoro substituents. The combination of these functional groups makes it a versatile molecule with applications ranging from drug discovery to material science.

The synthesis of 1-(3,5-Difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it a valuable tool in chiral chemistry. Researchers have also explored alternative synthetic pathways using microwave-assisted techniques, which have significantly reduced reaction times while maintaining product quality.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions. Furthermore, its ability to modulate ion channels has been investigated, opening new avenues for its application in cardiovascular drug discovery.

The structural uniqueness of 1-(3,5-Difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine also makes it an interesting candidate for materials science applications. Its rigid cyclobutane core and electron-withdrawing fluorine atoms contribute to its mechanical stability and electronic properties. Recent studies have explored its use as a building block for advanced polymers and self-healing materials, demonstrating its versatility beyond traditional pharmaceutical applications.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been thoroughly assessed. These studies have shown that it poses minimal risk to aquatic ecosystems when used responsibly. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 1-(3,5-Difluoro-2-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No: 2229032-83-9) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across diverse fields is expected to grow significantly.